6-Propoxynicotinic acid

• IUPAC Name: 6-propoxypyridine-3-carboxylic acid
• InChI: InChI=1S/C9H11NO3/c1-2-5-13-8-4-3-7(6-10-8)9(11)12/h3-4,6H,2,5H2,1H3,(H,11,12)
• InChI Key: BIQVIBCSZXFYEJ-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=NC=C(C=C1)C(=O)O
• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol

Description

6-Propoxynicotinic acid is a chemical compound that falls under the categories of Pyridines, Ethers, and Carboxylic Acids. It has a CAS No. of 861045-09-2 and a molecular formula of C9H11NO3. It is used as a building block in organic synthesis.

Scientific Research Applications

Effects on Cancer

• Research indicates that certain fatty acids like linoleic acid, a type of n-6 polyunsaturated fatty acid, are essential for normal mammary tissue development and may impact breast cancer progression. High-fat diets rich in linoleic acid promote certain types of breast cancer in animal models, emphasizing the potential role of dietary fatty acids in cancer development and progression (Rose, 1997).

Cardiovascular Health

• Research on thionicotinic acid derivatives (related to nicotinic acid) revealed that certain analogs can induce vasorelaxation and possess antioxidative properties. These findings suggest potential therapeutic applications for cardiovascular diseases (Prachayasittikul et al., 2010).

Fatty Acids and Inflammation

• Studies on n-6 fatty acids like arachidonic acid (AA) have shown that they play a complex role in inflammation. Some AA-derived eicosanoids have anti-inflammatory properties, while others may be pro-inflammatory. This complexity underscores the need for a balanced intake of different fatty acids for optimal health (Calder, 2009).

Antioxidant Activity

• Research on antioxidants has focused on methods to determine antioxidant activity in various fields, including medicine and food engineering. This includes studies on the antioxidant properties of different compounds and their potential health implications (Munteanu & Apetrei, 2021).

Microbial Degradation

• A study on Pseudomonas putida JQ581, a bacterium capable of degrading nicotine and nicotinic acid, highlights the potential for bioremediation in marine environments contaminated with these compounds. This research provides insights into the microbial pathways involved in the degradation of nicotine and related compounds (Li et al., 2017).

Environmental Toxicity

• An investigation into the comparative toxicity of imidacloprid (a neonicotinoid pesticide) and its transformation product, 6-chloronicotinic acid, on non-target aquatic organisms highlights the potential environmental impact of these substances (Malev et al., 2012).

Pharmaceutical Applications

• 6-Propoxynicotinic acid derivatives, like HYNIC (6-hydrazinonicotinic acid), are explored for their potential in radiolabelling and medical imaging, indicating their importance in diagnostic medicine (Meszaros et al., 2011).